Cas no 716363-89-2 (2-cyano-N-{6-[(difluoromethyl)sulfanyl]-1,3-benzothiazol-2-yl}-3-(3-nitrophenyl)prop-2-enamide)

• Product Name: 2-cyano-N-{6-[(difluoromethyl)sulfanyl]-1,3-benzothiazol-2-yl}-3-(3-nitrophenyl)prop-2-enamide
• CAS No: 716363-89-2
• MF: C₁₈H₁₀F₂N₄O₃S₂
• MW: 432.423807621002
• CID: 6348628
• PubChem ID: 2321518
• Update Time: 2025-05-19

2-cyano-N-{6-[(difluoromethyl)sulfanyl]-1,3-benzothiazol-2-yl}-3-(3-nitrophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 716363-89-2
• 2-cyano-N-{6-[(difluoromethyl)sulfanyl]-1,3-benzothiazol-2-yl}-3-(3-nitrophenyl)prop-2-enamide
• EN300-26614046
• Z56789943

• Inchi： 1S/C18H10F2N4O3S2/c19-17(20)28-13-4-5-14-15(8-13)29-18(22-14)23-16(25)11(9-21)6-10-2-1-3-12(7-10)24(26)27/h1-8,17H,(H,22,23,25)/b11-6+
• InChI Key： FJLREFREPBWKDT-IZZDOVSWSA-N
• SMILES： S1C(NC(/C(/C#N)=C/C2C=CC=C(C=2)[N+](=O)[O-])=O)=NC2C=CC(=CC1=2)SC(F)F

Computed Properties

• Exact Mass: 432.01623886g/mol
• Monoisotopic Mass: 432.01623886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 165Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 2-cyano-N-{6-[(difluoromethyl)sulfanyl]-1,3-benzothiazol-2-yl}-3-(3-nitrophenyl)prop-2-enamide

Introduction to 2-cyano-N-{6-[(difluoromethyl)sulfanyl]-1,3-benzothiazol-2-yl}-3-(3-nitrophenyl)prop-2-enamide (CAS No. 716363-89-2)

The compound 2-cyano-N-{6-[(difluoromethyl)sulfanyl]-1,3-benzothiazol-2-yl}-3-(3-nitrophenyl)prop-2-enamide, identified by its CAS number 716363-89-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a cyano group, a benzothiazole core, and a nitrophenyl substituent contributes to its multifaceted interactions with biological targets, making it a valuable candidate for further research and development.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, with benzothiazole derivatives emerging as particularly potent scaffolds for drug discovery. The benzothiazole moiety, characterized by its sulfur and nitrogen atoms embedded in a six-membered ring, exhibits remarkable versatility in binding to various biological receptors. This structural motif is frequently incorporated into therapeutic agents due to its ability to modulate enzyme activity and receptor interactions.

The specific modification of the benzothiazole ring in 2-cyano-N-{6-[(difluoromethyl)sulfanyl]-1,3-benzothiazol-2-yl}-3-(3-nitrophenyl)prop-2-enamide introduces additional functional groups that enhance its pharmacological profile. The cyano group at the 2-position of the prop-2-enamide moiety contributes to electron-withdrawing properties, which can influence the compound's solubility and metabolic stability. Meanwhile, the difluoromethyl sulfanyl group at the 6-position of the benzothiazole ring is known for its ability to improve binding affinity and reduce metabolic degradation, a feature that has been widely exploited in the design of modern pharmaceuticals.

The introduction of a 3-nitrophenyl substituent at the 3-position of the prop-2-enamide further enriches the compound's chemical space. Nitroaromatic compounds are well-documented for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The nitro group can engage in redox reactions, potentially leading to novel mechanisms of action that differentiate this compound from existing therapeutics.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The combination of these functional groups in 2-cyano-N-{6-[(difluoromethyl)sulfanyl]-1,3-benzothiazol-2-yl}-3-(3-nitrophenyl)prop-2-enamide suggests a high potential for therapeutic efficacy. Computational modeling and molecular docking studies have been instrumental in predicting how this molecule might interact with biological targets such as enzymes and receptors.

The pharmacokinetic properties of this compound are also of great interest. The presence of polar functional groups like the cyano and nitro groups can influence water solubility, while the lipophilic benzothiazole ring and difluoromethyl sulfanyl group can affect membrane permeability. These factors are critical for determining whether the compound will reach effective concentrations at target sites within the body.

In vitro studies have begun to unravel the potential biological activities of 2-cyano-N-{6-[(difluoromethyl)sulfanyl]-1,3-benzothiazol-2-yl}-3-(3-nitrophenyl)prop-2-enamide. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. Additionally, its interaction with specific receptors has been explored using radioligand binding assays, providing insights into its potential as an antagonist or agonist.

The synthesis of this compound represents a testament to the ingenuity of synthetic chemists in navigating complex molecular architectures. The multi-step synthesis involves careful control over reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have made it possible to incorporate multiple functional groups efficiently, reducing both time and cost associated with drug development.

The future directions for research on 2-cyano-N-{6-[(difluoromethyl)sulfanyl]-1,3-benzothiazol-2-yl}-3-(3-nitrophenyl)prop-2-enamide are promising. Further investigation into its mechanism of action will be crucial for understanding how it exerts its effects at a molecular level. Additionally, preclinical studies will be necessary to assess its safety profile and pharmacokinetic behavior before considering human trials.

The broader implications of this research extend beyond individual compounds to the advancement of drug discovery as a whole. The development of novel heterocyclic scaffolds like those found in this molecule continues to drive innovation in pharmaceutical chemistry. By leveraging structural diversity and understanding SAR principles, researchers can identify new leads with improved therapeutic potential.

In conclusion, 2-cyano-N-{6-[(difluoromethyl)sulfanyl]-1,3-benzothiazol-2-yl}-3-(3-nitrophenyl)prop-2-enamide (CAS No. 716363-89-2) stands as a compelling example of how structural complexity can be harnessed to develop novel therapeutics. Its unique combination of functional groups positions it as a promising candidate for further exploration in medicinal chemistry. As research progresses, this compound may contribute significantly to addressing unmet medical needs across various therapeutic areas.